Cas no 2411200-62-7 (2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one
• CAS No: 2411200-62-7
• MF: C₁₇H₂₂ClF₃N₂O
• MW: 362.817594051361
• CID: 6444132
• PubChem ID: 145887674
• Update Time: 2025-06-08

2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7559926
• Z1562132117
• 2411200-62-7
• 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one
• 2-chloro-1-{4-[methyl({[3-(trifluoromethyl)phenyl]methyl})amino]piperidin-1-yl}propan-1-one

• Inchi： 1S/C17H22ClF3N2O/c1-12(18)16(24)23-8-6-15(7-9-23)22(2)11-13-4-3-5-14(10-13)17(19,20)21/h3-5,10,12,15H,6-9,11H2,1-2H3
• InChI Key： SLTVBFDQSLBMAI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(CC1)N(C)CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 362.1372755g/mol
• Monoisotopic Mass: 362.1372755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one

Introduction to 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one (CAS No. 2411200-62-7)

2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one (CAS No. 2411200-62-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one is defined by its complex arrangement of functional groups. The compound features a piperidine ring substituted with a methyl group and an amino group, which is further modified by a trifluoromethylphenylmethyl moiety. The presence of the chloro group on the propanone chain adds to its structural diversity and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, reductive amination, and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Pharmacological Properties

2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one exhibits a range of pharmacological properties that contribute to its therapeutic potential. Studies have shown that this compound has potent activity against various receptors and enzymes involved in neurological disorders. For instance, it has been found to act as a selective inhibitor of monoamine oxidase (MAO), which plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound can help regulate neurotransmitter levels, potentially alleviating symptoms associated with conditions like depression and Parkinson's disease.

In addition to its neuroprotective effects, 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one has also demonstrated antiproliferative activity against cancer cells. Research conducted on various cancer cell lines has shown that this compound can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one may have potential as a novel anticancer agent.

Clinical Applications and Research Findings

The therapeutic potential of 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one has been explored in several preclinical studies, with promising results. In animal models of neurological disorders, this compound has been shown to improve cognitive function and motor coordination, suggesting its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to further evaluate its safety and efficacy in human subjects.

In the context of cancer research, 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one has been tested in combination with other anticancer agents to enhance therapeutic outcomes. Preliminary results indicate that this compound can synergize with existing treatments to improve tumor response rates and reduce side effects. These findings highlight the versatility of 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one as a potential adjunct therapy in cancer management.

Conclusion

In conclusion, 2-Chloro-1-[4-[methyl-[[3-(trifluoromethyl)phenyl]methyl]amino]piperidin-1-yl]propan-1-one (CAS No. 2411200-62-7) is a promising compound with diverse pharmacological properties that make it an attractive candidate for further development in both neurological disorders and cancer therapy. Its unique chemical structure and synthetic accessibility provide a strong foundation for ongoing research efforts aimed at optimizing its therapeutic potential. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play an increasingly important role in advancing medical treatments for these challenging conditions.